Cas no 1246012-24-7 (6-O-Benzoylphlorigidoside B)

• Product Name: 6-O-Benzoylphlorigidoside B
• CAS No: 1246012-24-7
• MF: C₂₆H₃₂O₁₄
• MW: 568.523889541626
• CID: 836756
• PubChem ID: 91895353
• Update Time: 2025-09-22

6-O-Benzoylphlorigidoside B Chemical and Physical Properties

Names and Identifiers

• 6-O-Benzoylphlorigidoside B
• Methyl (1S,4aR,5R,7S,7aS)-7-acetoxy-5-(benzoyloxy)-1-(β-D-glucopy ranosyloxy)-4a-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta [c]pyran-4-carboxylate
• 6-O-angeloylplenolins
• 6-O-Benzoyl-1-desoxy-D-psicose
• AC1L5221
• Melibiouronic acid
• O-(Galactopyranosyluronic acid)-(1-6)glucose
• [ "" ]
• Methyl (1S,4aR,5R,7S,7aS)-7-acetoxy-5-(benzoyloxy)-4a-hydroxy-7-methyl-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• AKOS032948148
• methyl (1S,4aR,5R,7S,7aS)-7-acetyloxy-5-benzoyloxy-4a-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• 1246012-24-7
• FS-10259

• Inchi： 1S/C26H32O14/c1-12(28)40-25(2)9-16(38-21(32)13-7-5-4-6-8-13)26(34)14(22(33)35-3)11-36-24(20(25)26)39-23-19(31)18(30)17(29)15(10-27)37-23/h4-8,11,15-20,23-24,27,29-31,34H,9-10H2,1-3H3
• InChI Key： BESOZWLCVNXHPJ-UHFFFAOYSA-N
• SMILES： COC(C1C2(C(C(OC(=O)C)(CC2OC(C2C=CC=CC=2)=O)C)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)O)=O

Computed Properties

• Exact Mass: 568.17900
• Monoisotopic Mass: 568.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.5±0.1 g/cm3
• Boiling Point: 730.5±60.0 °C at 760 mmHg
• Flash Point: 239.9±26.4 °C
• PSA: 207.74000
• LogP: -1.48550
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

6-O-Benzoylphlorigidoside B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether